Nickel iodide anhydrous
Overview
Description
Nickel iodide anhydrous is a useful research compound. Its molecular formula is H2I2NiO and its molecular weight is 330.518 g/mol. The purity is usually 95%.
BenchChem offers high-quality Nickel iodide anhydrous suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Nickel iodide anhydrous including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Homocoupling of Aryl Iodides : Nickel(0) nanoparticles, generated by reducing anhydrous NiCl2, can promote the homocoupling of aryl iodides under mild reaction conditions (Alonso, Riente, & Yus, 2007).
Reactions with Bis(iminophosphoranyl)methane Ligands : Anhydrous nickel(II) iodide reacts with specific ligands to form complexes, demonstrating its reactivity in forming structurally unique compounds (Ganesan, Fanwick, & Walton, 2003).
Catalyst for Coupling Reactions : Nickel(II) iodide is known to accelerate SmI2 mediated reactions and acts as a catalyst for various coupling reactions, highlighting its role in synthetic chemistry (Yamanoi & Saito, 2008).
Electrocatalysis and Energy Storage Applications : Nickel (oxy)hydroxide-based materials, related to nickel iodide, are used in energy storage and conversion devices. Understanding their solid-liquid interface dynamics is crucial for improving reaction kinetics and efficiencies (Deng et al., 2017).
Formation of Nickel Oxide Chains : Anhydrous nickel iodide participates in transformations affecting the structure and magnetic properties of nickel compounds, demonstrating its utility in material science (Mesbah et al., 2014).
Electrocatalytic Applications : Nickel nitride electrodes, related to nickel iodide, show chemical stability and electrocatalytic activity, underscoring the potential of nickel compounds in solar cell technology (Kang et al., 2015).
Nickel Oxyhydroxide Studies : Research on nickel-based materials, closely associated with nickel iodide, has relevance in areas like fuel cells, energy storage, and electrochemical sensors (Miao et al., 2014).
properties
IUPAC Name |
nickel(2+);diiodide;hydrate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2HI.Ni.H2O/h2*1H;;1H2/q;;+2;/p-2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRCZMUGSQXVQMM-UHFFFAOYSA-L |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.[Ni+2].[I-].[I-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H2I2NiO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80999089 |
Source
|
| Record name | Nickel(2+) iodide--water (1/2/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80999089 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.518 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Nickel(2+) iodide--water (1/2/1) | |
CAS RN |
7790-34-3 |
Source
|
| Record name | Nickel iodide (NiI2), hexahydrate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7790-34-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Nickel(2+) iodide--water (1/2/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80999089 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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